3-methyl-N-[[[(4-nitrophenyl)-oxomethyl]hydrazo]-sulfanylidenemethyl]butanamide

• Molecular Formula: C13H16N4O4S
• Molecular Weight: 324.36 g/mol
• IUPAC Name: 3-methyl-N-[[(4-nitrobenzoyl)amino]carbamothioyl]butanamide
• InChI: InChI=1S/C13H16N4O4S/c1-8(2)7-11(18)14-13(22)16-15-12(19)9-3-5-10(6-4-9)17(20)21/h3-6,8H,7H2,1-2H3,(H,15,19)(H2,14,16,18,22)
• InChI Key: GNXQJDDYSMMYSN-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC(=S)NNC(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Description

3-methyl-N-[[[(4-nitrophenyl)-oxomethyl]hydrazo]-sulfanylidenemethyl]butanamide is a C-nitro compound.

Scientific Research Applications

• NMR Spectroscopy in Compound Characterization : A study by Lyčka (2017) in "Dyes and Pigments" discusses the use of NMR spectroscopy for characterizing compounds similar to the one . This technique is useful for determining acidic proton positions and the content of azo-hydrazo tautomerism in compounds (Lyčka, 2017).

• Vibrational Spectral Techniques : Hu Chang-liang (2013) in the "Journal of Qufu Normal University" described the use of vibrational spectral techniques to study the molecular structure of a compound similar to the one . These techniques can accurately assign spectral bands of FT-IR and FT-Raman spectra to molecular structures (Hu Chang-liang, 2013).

• Application in Heterocyclic Synthesis : Research published in the "Journal of Heterocyclic Chemistry" by Hussein, Harb, and Mousa (2008) discusses the use of similar compounds in the synthesis of new polyfunctionally substituted pyridine and pyrazole derivatives. These compounds are significant in heterocyclic chemistry for the creation of novel structures (Hussein, Harb, & Mousa, 2008).

• Synthesis of Antitumor Agents : Horishny and Matiychuk (2020) in the "Russian Journal of Organic Chemistry" explored the synthesis of butanamides with potential antitumor activity. This illustrates the relevance of such compounds in medicinal chemistry and cancer research (Horishny & Matiychuk, 2020).

• Study of Photodecomposition : Zhou and Moore (1994) in the "International Journal of Pharmaceutics" investigated the photodecomposition of a structurally similar compound, sulfamethoxazole. Understanding the photodecomposition of such compounds is crucial in pharmaceutical stability studies (Zhou & Moore, 1994).